Cas no 1240565-19-8 (1-(2-Methylpiperazin-1-yl)butan-1-one)

• Product Name: 1-(2-Methylpiperazin-1-yl)butan-1-one
• CAS No: 1240565-19-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• MDL: MFCD16811512
• CID: 4690046
• Update Time: 2025-06-11

1-(2-Methylpiperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpiperazin-1-yl)butan-1-one
• CCCC(=O)N1CCNCC1C
• 1-(2-Methylpiperazin-1-yl)butan-1-one

• MDL： MFCD16811512
• Inchi： 1S/C9H18N2O/c1-3-4-9(12)11-6-5-10-7-8(11)2/h8,10H,3-7H2,1-2H3
• InChI Key： QOTPZQXTVPHPPY-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 159
• Topological Polar Surface Area: 32.299

Additional information on 1-(2-Methylpiperazin-1-yl)butan-1-one

Comprehensive Overview of 1-(2-Methylpiperazin-1-yl)butan-1-one (CAS No. 1240565-19-8): Properties, Applications, and Research Insights

1-(2-Methylpiperazin-1-yl)butan-1-one (CAS No. 1240565-19-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This ketone derivative, incorporating a 2-methylpiperazine moiety, is part of a growing class of heterocyclic compounds that are pivotal in drug discovery and material science. Researchers and industry professionals are increasingly exploring its properties, driven by the demand for novel bioactive molecules and small-molecule modulators.

The compound's molecular structure, characterized by the presence of a piperazine ring and a butanone chain, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of central nervous system (CNS) targeting agents, aligning with current trends in neuroscience and neurodegenerative disease research. This connection to CNS drug development has positioned 1-(2-Methylpiperazin-1-yl)butan-1-one as a compound of interest for addressing unmet medical needs.

From a synthetic perspective, 1-(2-Methylpiperazin-1-yl)butan-1-one is often synthesized via N-alkylation reactions or reductive amination protocols, with yields optimized through modern catalytic methods. Its physicochemical properties, such as solubility in polar solvents and moderate lipophilicity, make it suitable for formulation studies. These attributes are critical for researchers investigating drug delivery systems or prodrug strategies, topics frequently searched in academic and industrial databases.

In the context of green chemistry, the compound's synthetic pathways have been evaluated for atom economy and waste reduction, reflecting broader industry shifts toward sustainable practices. Computational chemistry tools, including molecular docking and QSAR modeling, have been employed to predict its interactions with biological targets, a methodology often queried by users of AI-driven drug discovery platforms. These approaches align with the rising popularity of in silico screening techniques in pharmaceutical R&D.

Quality control of 1-(2-Methylpiperazin-1-yl)butan-1-one typically involves advanced analytical techniques such as HPLC purity analysis and mass spectrometry, ensuring compliance with regulatory standards. The compound's stability under various storage conditions is another area of practical relevance, frequently addressed in chemical handling guidelines and laboratory best practices discussions.

Emerging applications of 1-(2-Methylpiperazin-1-yl)butan-1-one include its exploration as a ligand in catalysis and as a building block for functional materials. Its structural flexibility allows for derivatization, a feature leveraged in combinatorial chemistry workflows. These aspects resonate with current searches for multifunctional chemical scaffolds and high-throughput synthesis solutions.

The safety profile of 1-(2-Methylpiperazin-1-yl)butan-1-one has been documented in accordance with GHS classification standards, with particular attention to proper laboratory ventilation and personal protective equipment (PPE) requirements. Such safety data is increasingly sought after in online queries related to chemical risk assessment and occupational health protocols.

Market availability of 1-(2-Methylpiperazin-1-yl)butan-1-one is supported by several specialty chemical suppliers, with procurement options ranging from milligram quantities for research to bulk scales for industrial applications. This accessibility has facilitated its adoption across diverse research programs, particularly those investigating structure-activity relationships (SAR) in medicinal chemistry.

Future research directions for 1-(2-Methylpiperazin-1-yl)butan-1-one may explore its potential in bioconjugation chemistry or as a precursor for PET radiotracers, areas generating substantial interest in molecular imaging communities. The compound's compatibility with click chemistry reactions could further expand its utility in chemical biology applications.

In summary, 1-(2-Methylpiperazin-1-yl)butan-1-one (CAS No. 1240565-19-8) represents a versatile chemical entity with growing importance across multiple scientific disciplines. Its continued study addresses both fundamental chemical questions and applied research needs, making it a compound worthy of attention in contemporary chemical literature and research chemical databases.